Pocapavir

• CAS No.: 146949-21-5
• Product Name: Pocapavir
• Molecular Formula: C21H17Cl3O3
• Molecular Weight: 423.7 g/mol
• IUPAC Name: 1,3-dichloro-2-[[4-[(2-chloro-4-methoxyphenoxy)methyl]phenyl]methoxy]benzene
• Standard InChI: InChI=1S/C21H17Cl3O3/c1-25-16-9-10-20(19(24)11-16)26-12-14-5-7-15(8-6-14)13-27-21-17(22)3-2-4-18(21)23/h2-11H,12-13H2,1H3
• Standard InChIKey: XXMDDBVNWRWNCW-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OCC2=CC=C(C=C2)COC3=C(C=CC=C3Cl)Cl)Cl
• Canonical SMILES: COC1=CC(=C(C=C1)OCC2=CC=C(C=C2)COC3=C(C=CC=C3Cl)Cl)Cl
• Appearance: Solid powder
• Description: Pocapavir, also known as SCH-48973 and V-073, is a potent, selective, antienterovirus agent. SCH-48973 had antiviral activity (50% inhibitory concentrations [IC50s]) of 0.02 to 0.11 microg/ml, with no detectable cytotoxicity at 50 microg/ml. SCH-48973 inhibited 80% of 154 recent human enterovirus isolates at an IC50 of 0.9 microg/ml. The affinity constant (Ki) for SCH-48973 binding to poliovirus was 8.85 x 10(-8) M. SCH-48973 demonstrated efficacy in a murine poliovirus model of enterovirus disease. SCH-48973 represents a potential candidate for therapeutic intervention against enterovirus infections.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1-((2-chloro-4-methoxyphenoxy)methyl)-4-((2,6- dichlorophenoxy)methyl)-benzene; pocapavir; SCH 48973; SCH-48973; V-073; V-073 compound
• Reference: 1: McKinlay MA, Collett MS, Hincks JR, Oberste MS, Pallansch MA, Okayasu H, Sutter RW, Modlin JF, Dowdle WR. Progress in the development of poliovirus antiviral agents and their essential role in reducing risks that threaten eradication. J Infect Dis. 2014 Nov 1;210 Suppl 1:S447-53. doi: 10.1093/infdis/jiu043. Review. PubMed PMID: 25316866.; 2: Torres-Torres S, Myers AL, Klatte JM, Rhoden EE, Oberste MS, Collett MS, McCulloh RJ. First use of investigational antiviral drug pocapavir (v-073) for reating neonatal enteroviral sepsis. Pediatr Infect Dis J. 2015 Jan;34(1):52-4. doi: 10.1097/INF.0000000000000497. PubMed PMID: 25229269.; 3: Liu HM, Roberts JA, Moore D, Anderson B, Pallansch MA, Pevear DC, Collett MS, Oberste MS. Characterization of poliovirus variants selected for resistance to the antiviral compound V-073. Antimicrob Agents Chemother. 2012 Nov;56(11):5568-74. doi: 10.1128/AAC.00539-12. Epub 2012 Aug 13. PubMed PMID: 22890765; PubMed Central PMCID: PMC3486616.; 4: Lentz KN, Smith AD, Geisler SC, Cox S, Buontempo P, Skelton A, DeMartino J, Rozhon E, Schwartz J, Girijavallabhan V, O'Connell J, Arnold E. Structure of poliovirus type 2 Lansing complexed with antiviral agent SCH48973: comparison of the structural and biological properties of three poliovirus serotypes. Structure. 1997 Jul 15;5(7):961-78. PubMed PMID: 9261087.; 5: Buontempo PJ, Cox S, Wright-Minogue J, DeMartino JL, Skelton AM, Ferrari E, Albin R, Rozhon EJ, Girijavallabhan V, Modlin JF, O'Connell JF. SCH 48973: a potent, broad-spectrum, antienterovirus compound. Antimicrob Agents Chemother. 1997 Jun;41(6):1220-5. PubMed PMID: 9174174; PubMed Central PMCID: PMC163890.
• PubChem Compound: 1455
• Last Modified: Nov 11 2021